4-benzyl-1-(3-bromo-4-methoxybenzyl)piperidine

• IUPAC Name: 4-benzyl-1-[(3-bromo-4-methoxyphenyl)methyl]piperidine
• InChI: InChI=1S/C20H24BrNO/c1-23-20-8-7-18(14-19(20)21)15-22-11-9-17(10-12-22)13-16-5-3-2-4-6-16/h2-8,14,17H,9-13,15H2,1H3
• InChI Key: TVLNYZQIXUQKGI-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)CN2CCC(CC2)CC3=CC=CC=C3)Br
• Molecular Formula: C20H24BrNO
• Molecular Weight: 374.3 g/mol

Description

4-benzyl-1-(3-bromo-4-methoxybenzyl)piperidine is a chemical compound that belongs to the class of piperidine derivatives. It is an important intermediate in the synthesis of various biologically active compounds.

Mechanism of Action

The mechanism of action of 4-benzyl-1-(3-bromo-4-methoxybenzyl)piperidine is not well understood. However, it is believed to act as a modulator of various neurotransmitter systems in the brain. It has been shown to modulate the activity of the dopamine, serotonin, and glutamate systems, which are involved in the regulation of mood, cognition, and behavior.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 4-benzyl-1-(3-bromo-4-methoxybenzyl)piperidine are not well studied. However, it has been shown to have a low toxicity profile and is well tolerated in animal studies. It has also been shown to have good pharmacokinetic properties, which make it a promising candidate for further development as a therapeutic agent.

Advantages and Limitations for Lab Experiments

The advantages of using 4-benzyl-1-(3-bromo-4-methoxybenzyl)piperidine in lab experiments include its low toxicity profile, good pharmacokinetic properties, and its ability to act as an intermediate in the synthesis of various biologically active compounds. However, its limitations include the lack of understanding of its mechanism of action and the need for further studies to elucidate its biochemical and physiological effects.

Future Directions

There are several future directions for the use of 4-benzyl-1-(3-bromo-4-methoxybenzyl)piperidine in scientific research. These include further studies to elucidate its mechanism of action, the development of new compounds with improved pharmacological properties, and the exploration of its potential for the treatment of various neurological and psychiatric disorders. Additionally, further studies are needed to evaluate its safety and efficacy in humans.

Synthesis Methods

The synthesis of 4-benzyl-1-(3-bromo-4-methoxybenzyl)piperidine involves the reaction of 3-bromo-4-methoxybenzaldehyde with benzylamine in the presence of a reducing agent such as sodium borohydride. The resulting intermediate is then reacted with piperidine in the presence of a catalyst such as palladium on carbon to yield the final product.

Scientific Research Applications

4-benzyl-1-(3-bromo-4-methoxybenzyl)piperidine has been extensively used as an intermediate in the synthesis of various biologically active compounds. It has been used in the synthesis of compounds with anticancer, antitumor, anti-inflammatory, and antiviral activities. It has also been used in the synthesis of compounds with potential for the treatment of Alzheimer's disease, Parkinson's disease, and schizophrenia.